Cas no 1361564-13-7 (6-Amino-5-(perchlorophenyl)picolinonitrile)

• Product Name: 6-Amino-5-(perchlorophenyl)picolinonitrile
• CAS No: 1361564-13-7
• MF: C₁₂H₄Cl₅N₃
• MW: 367.44525718689
• CID: 4966063
• Update Time: 2025-05-25

6-Amino-5-(perchlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(perchlorophenyl)picolinonitrile

• Inchi： 1S/C12H4Cl5N3/c13-7-6(8(14)10(16)11(17)9(7)15)5-2-1-4(3-18)20-12(5)19/h1-2H,(H2,19,20)
• InChI Key： FFBRAJCLPKWAHI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(C#N)N=C1N)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 366.881835 g/mol
• Monoisotopic Mass: 364.884786 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 367.4
• XLogP3: 5.3
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-5-(perchlorophenyl)picolinonitrile

Comprehensive Analysis of 6-Amino-5-(perchlorophenyl)picolinonitrile (CAS No. 1361564-13-7)

The compound 6-Amino-5-(perchlorophenyl)picolinonitrile (CAS No. 1361564-13-7) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a perchlorophenyl group and a picolinonitrile backbone, makes it a valuable building block for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

In recent years, the demand for nitrile-containing compounds like 6-Amino-5-(perchlorophenyl)picolinonitrile has surged due to their versatility in organic synthesis. This compound’s amino and cyano functional groups enable diverse chemical transformations, aligning with trends in green chemistry and sustainable synthesis. A 2023 study highlighted its role in developing heterocyclic scaffolds, a hot topic in medicinal chemistry forums and AI-driven research platforms.

From an industrial perspective, CAS 1361564-13-7 is often discussed alongside high-performance intermediates and custom synthesis services. Its stability under various conditions makes it suitable for catalysis research and material science applications. Notably, patent databases reveal its use in electronic materials, addressing queries about "nitriles in OLED development" – a frequent search term among chemists.

Analytical challenges associated with 6-Amino-5-(perchlorophenyl)picolinonitrile include purification optimization and structural characterization. Advanced techniques like HPLC-MS and NMR spectroscopy are critical for quality control, as emphasized in recent method development publications. These aspects resonate with laboratory professionals searching for "HPLC methods for nitrile analysis."

Regulatory compliance is another key focus area. While not classified as hazardous, proper handling of halogenated compounds like this requires adherence to GLP standards. Environmental persistence studies of perchlorophenyl derivatives are also emerging, reflecting growing interest in eco-friendly chemical design.

Future research directions for CAS 1361564-13-7 may explore its bioconjugation potential or photophysical properties, addressing trending queries about "fluorescent probes" and "bioimaging agents." Its molecular architecture suggests possible applications in covalent organic frameworks (COFs), a rapidly growing field in nanotechnology discussions.